Cas no 887462-11-5 (8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887462-11-5
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 6416057
• Update Time: 2025-07-15

8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-ethyl-4,7-dimethyl-2-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C15H21N5O2/c1-6-18-10(4)8-19-11-12(16-14(18)19)17(5)15(22)20(13(11)21)7-9(2)3/h8-9H,6-7H2,1-5H3
• InChI Key： WPGWACRGARFSCH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Additional information on 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887462-11-5)

The compound 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887462-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative, with its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, anti-inflammatory, anticancer, and neurological disorder treatments. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applicability.

One of the key areas of research has been the compound's interaction with adenosine receptors. Adenosine receptors play a crucial role in modulating various physiological processes, including inflammation, immune response, and neurotransmission. Preliminary in vitro and in vivo studies have demonstrated that 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits selective binding affinity towards specific adenosine receptor subtypes, suggesting its potential as a targeted therapeutic agent. Researchers have employed molecular docking simulations and binding assays to further characterize these interactions, providing valuable insights into its structure-activity relationship.

In addition to its receptor-binding properties, recent investigations have explored the compound's pharmacokinetic and pharmacodynamic profiles. Studies have indicated that the compound possesses favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Advanced formulation techniques, such as nanoparticle-based delivery systems, have been employed to enhance its solubility and tissue penetration, addressing some of the challenges associated with its physicochemical properties.

Another significant area of research has been the compound's potential anticancer effects. Preclinical studies have shown that 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies have revealed that the compound modulates key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings have spurred interest in its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as dose optimization, potential off-target effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and bring it closer to clinical use.

In conclusion, 8-ethyl-1,7-dimethyl-3-(2-methylpropyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887462-11-5) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural and functional properties, coupled with its demonstrated therapeutic potential, make it a subject of ongoing investigation. Future research will likely focus on further elucidating its mechanisms of action, optimizing its drug-like properties, and exploring its clinical applicability across a range of medical conditions.